Cas no 1261790-79-7 (2'-Chloro-6'-iodopropiophenone)

• Product Name: 2'-Chloro-6'-iodopropiophenone
• CAS No: 1261790-79-7
• MF: C₉H₈ClIO
• MW: 294.516694068909
• CID: 4965427
• Update Time: 2025-06-15

2'-Chloro-6'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-6'-iodopropiophenone

• Inchi： 1S/C9H8ClIO/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5H,2H2,1H3
• InChI Key： JDAMYKVIJXYLCD-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C(CC)=O)Cl

Computed Properties

• Exact Mass: 293.93084 g/mol
• Monoisotopic Mass: 293.93084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 294.51

Additional information on 2'-Chloro-6'-iodopropiophenone

Research Brief on 2'-Chloro-6'-iodopropiophenone (CAS: 1261790-79-7): Recent Advances and Applications

2'-Chloro-6'-iodopropiophenone (CAS: 1261790-79-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic ketone structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. The presence of both chloro and iodo substituents on the aromatic ring enhances its reactivity, making it a versatile building block in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2'-Chloro-6'-iodopropiophenone as a precursor for the synthesis of dopamine receptor modulators. The study highlighted the compound's ability to undergo selective cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. These scaffolds were further evaluated for their binding affinity to dopamine D2 and D3 receptors, demonstrating promising results in preclinical models of Parkinson's disease. The findings underscore the potential of 1261790-79-7 as a key intermediate in the development of next-generation neurotherapeutics.

Another notable application of 2'-Chloro-6'-iodopropiophenone was reported in a recent ACS Chemical Biology article, where it was utilized in the design of small-molecule inhibitors targeting bacterial efflux pumps. The study employed structure-activity relationship (SAR) analysis to optimize the compound's derivatives, resulting in enhanced antimicrobial activity against multidrug-resistant strains of Staphylococcus aureus. The researchers emphasized the role of the iodo substituent in facilitating halogen bonding interactions with key residues in the efflux pump proteins, thereby improving inhibitory potency.

Beyond its pharmacological applications, 1261790-79-7 has also been explored in materials science. A 2024 publication in Advanced Materials described its incorporation into organic semiconductors for use in optoelectronic devices. The electron-withdrawing nature of the halogen substituents was found to modulate the electronic properties of the resulting polymers, leading to improved charge transport characteristics. This dual utility in both biomedical and materials science contexts highlights the compound's broad applicability and underscores the importance of ongoing research in this area.

In conclusion, recent advancements in the study of 2'-Chloro-6'-iodopropiophenone (CAS: 1261790-79-7) have demonstrated its versatility as a synthetic intermediate and its potential in diverse scientific domains. From neurotherapeutics to antimicrobial agents and advanced materials, this compound continues to inspire innovative research. Future studies are expected to further elucidate its mechanistic roles and expand its applications, solidifying its position as a valuable tool in chemical biology and pharmaceutical development.